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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915 Get Quote

Bismuth Sulfate: A Comprehensive Technical
Overview
This guide provides an in-depth analysis of bismuth sulfate, a compound with significant

applications in research and pharmaceutical development. It details the chemical and physical

properties, outlines a common production method, and furnishes researchers, scientists, and

drug development professionals with essential technical data.

Core Properties of Bismuth Sulfate
Bismuth sulfate, systematically named dibismuth trisulfate, is an inorganic compound with the

chemical formula Bi₂(SO₄)₃.[1] It presents as a white, hygroscopic solid.[1][2] Key quantitative

data for this compound are summarized in the table below.
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Property Value References

CAS Number 7787-68-0 [1][2][3][4][5]

Molecular Formula Bi₂(SO₄)₃ [1][2][5]

Molecular Weight 706.15 g/mol [1][2][4]

Appearance White crystalline powder/solid [1][2]

Density 5.08 - 5.31 g/cm³ [1][2]

Melting Point Decomposes at 405-465 °C [1][2]

Solubility

Insoluble in water and alcohol;

soluble in dilute hydrochloric

acid

[2][6]

Synthesis of Bismuth Sulfate
A prevalent method for the production of bismuth sulfate involves the reaction of bismuth(III)

nitrate with sulfuric acid.[1] This chemical transformation is a straightforward and commonly

cited experimental protocol for obtaining the compound.

The overall chemical equation for this synthesis is:

2Bi(NO₃)₃ + 3H₂SO₄ → Bi₂(SO₄)₃ + 6HNO₃[1]

A visual representation of this production workflow is provided below.
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Production of Bismuth Sulfate
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Applications in Research and Development
Bismuth sulfate serves as a reagent in analytical chemistry, particularly for the determination

of other metal sulfates.[2][6] In the pharmaceutical sector, bismuth compounds, including the

sulfate, have been utilized in formulations for treating gastrointestinal issues such as heartburn,

indigestion, and diarrhea.[2] Notably, bismuth subsalicylate, a related compound, is used in

combination with other drugs to treat stomach ulcers caused by Helicobacter pylori.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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